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For Researchers, Scientists, and Drug Development Professionals

Introduction

DIBACA4(5), or Bis-(1,3-dibutylbarbituric acid)pentamethine oxonol, is a lipophilic, anionic, slow-
response potentiometric dye widely used in life sciences research. It is a member of the bis-
barbituric acid oxonol family of fluorescent probes.[1] These dyes are invaluable tools for
monitoring changes in cellular membrane potential in real-time, a critical parameter in
numerous physiological processes including ion channel function, signal transduction, and
cellular viability.[2][3] DIBAC4(5) is particularly useful for measuring relative changes in the
membrane potential of non-excitable cells and has found extensive application in high-
throughput screening for drug discovery, toxicology studies, and fundamental research into
cellular physiology.[1][4] Its "slow-response"” characteristic refers to its mechanism, which
involves redistribution across the plasma membrane in response to potential changes, leading
to substantial and easily detectable fluorescence signal alterations.[2]

Core Fluorescence Properties and Mechanism of
Action

DiBACA4(5) operates on a translational mechanism. As an anionic dye, it is largely excluded
from cells with a normal, polarized (negative-inside) membrane potential. However, when the
cell membrane depolarizes (becomes less negative inside), the dye enters the cell and binds to
intracellular proteins and lipid membranes.[4] This binding event leads to a significant
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enhancement in its fluorescence quantum yield and a red spectral shift.[4] Consequently, an
increase in fluorescence intensity directly correlates with cellular depolarization. Conversely,
during hyperpolarization (when the membrane potential becomes more negative), the dye is
expelled from the cell, resulting in a decrease in fluorescence.[4]

This potential-dependent distribution makes DiBAC4(5) a sensitive indicator for events that
alter a cell's electrical state, such as the opening or closing of ion channels.[2] Because of their
net negative charge, these oxonol dyes are typically excluded from mitochondria, making them
superior to some cationic dyes for specifically measuring plasma membrane potential.[4]

Quantitative Fluorescence Data

The spectral properties of DiBAC4(5) make it compatible with common fluorescence
instrumentation, including microscopes, plate readers, and flow cytometers.

Property Value Solvent/Conditions

Methanol (MeOH) / Dimethyl

Excitation Maximum (Aex) ~590 - 591 nm )
sulfoxide (DMSO)

Methanol (MeOH) / Dimethyl

Emission Maximum (Aem) ~615 - 616 nm )

sulfoxide (DMSO)
Molar Extinction Coefficient (¢) 160,000 cm~—1M~1 Methanol (MeOH)
Molecular Weight 542.67 g/mol -

Environmentally sensitive;

increases upon hinding to
Quantum Yield (®) intracellular -

proteins/membranes. A specific

value is not broadly reported.

Note: Spectral properties can exhibit slight variations depending on the solvent and local
environment (e.g., binding to cellular components).

Signhaling and Detection Pathway
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The following diagram illustrates the relationship between the cell's membrane potential and
the fluorescence signal generated by DiBAC4(5).
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DiBACA4(5) Experimental Workflow

Prepare DiIBAC4(5)
Stock Solution (in DMSO)

Prepare Worklng Solution Plate Cells in
(in Physiological Buffer) 96-Well Plate

Add Working Solution
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(Do Not Wash)

Incubate 30-60 min
(Protected from Light)

Measure Baseline
Fluorescence
(EX/Em ~590/615 nm)
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and Controls
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Analyze Data:
AF/Fo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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